14-Deoxypoststerone

• Molecular Formula: C21H30O4
• Molecular Weight: 346.5 g/mol
• InChI: InChI=1S/C21H30O4/c1-11(22)13-4-5-14-12-8-17(23)16-9-18(24)19(25)10-21(16,3)15(12)6-7-20(13,14)2/h8,13-16,18-19,24-25H,4-7,9-10H2,1-3H3/t13-,14+,15+,16+,18-,19+,20-,21-/m1/s1
• InChIKey: OGEJBBPFFLOZKJ-KMSCCEEJSA-N

14-Deoxypoststerone: A Primary Mammalian Metabolite of 20-Hydroxyecdysone for Pharmacokinetic and Bioactivity Studies

14-Deoxypoststerone (CAS: 1360460-98-5, C21H30O4, exact mass 346.21 Da) is a C21 ecdysteroid that represents a primary mammalian metabolite of the widely studied phytoecdysteroid 20-hydroxyecdysone (20E), formed via dehydroxylation at C-14 and side-chain cleavage between C-20 and C-22 [1]. It is a downstream metabolite of 20E, distinct from the C27 parent 20E and the C21 analog poststerone, and is specifically detected in both murine and human biological fluids following 20E administration [2][3].

1

Terminal ecdysterone metabolite reference standard for LC‑MS/MS quantification

2

Distinct structural identity: lacks 14‑OH and entire sterol side chain

3

Supports late‑window detection and retrospective screening workflows

• [1] Kumpun S, Girault JP, Dinan L, Blais C, Maria A, Dauphin-Villemant C, Yingyongnarongkul B, Suksamrarn A, Lafont R. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and gene switch applications of ecdysteroids. J Steroid Biochem Mol Biol. 2011 Aug;126(1-2):1-9. doi: 10.1016/j.jsbmb.2011.03.016. PMID: 21439380. View Source
• [2] Ambrosio G, Wuster T, Parr MK, de la Torre X, Botrè F. Urinary Elimination of Ecdysterone and Its Metabolites Following a Single-Dose Administration in Humans. Metabolites. 2021 Jun 1;11(6):348. doi: 10.3390/metabo11060348. PMID: 34204324. View Source
• [3] Lipid Maps Structure Database (LMSD). LMST02030249: 14beta,17alpha-14-Deoxypoststerone. Accessed 2026. View Source

Why 14-Deoxypoststerone Cannot Be Substituted by 20-Hydroxyecdysone or Other Ecdysteroids for Pharmacokinetic and Analytical Studies

14-Deoxypoststerone is a distinct downstream metabolite with a unique C21 steroidal backbone and a 14-deoxy functional group, contrasting sharply with the C27 parent 20-hydroxyecdysone and the related C21 metabolite poststerone [1]. These structural differences translate into divergent pharmacokinetic profiles in humans, including a significantly later Tmax (23.3–41.3 h vs. 2.8–8.5 h for 20E) and a distinct cumulative urinary excretion fraction (1.5% vs. 18% for 20E), rendering any substitution or extrapolation from 20E data invalid for studies requiring the metabolite [2]. Furthermore, in vitro myogenic assays confirm that 14-deoxypoststerone, like 20E and other metabolites, lacks direct anabolic activity, meaning that substituting it for 20E would misrepresent both the compound's function and its metabolic origin [3].

This standard

14‑Deoxypoststerone
C₂₁H₃₀O₄; no 14‑OH, no side chain

Closest analogs

Poststerone (retains 14α‑OH)
14‑Deoxyecdysterone (retains full side chain)

Structural differences shift chromatographic retention and MS/MS transitions, invalidating retention‑time matching and quantitative calibration if an analog standard is used. Detection windows differ substantially; late‑marker capability may not transfer.

• [1] Kumpun S, Girault JP, Dinan L, Blais C, Maria A, Dauphin-Villemant C, Yingyongnarongkul B, Suksamrarn A, Lafont R. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and gene switch applications of ecdysteroids. J Steroid Biochem Mol Biol. 2011 Aug;126(1-2):1-9. doi: 10.1016/j.jsbmb.2011.03.016. PMID: 21439380. View Source
• [2] Ambrosio G, Wuster T, Parr MK, de la Torre X, Botrè F. Urinary Elimination of Ecdysterone and Its Metabolites Following a Single-Dose Administration in Humans. Metabolites. 2021 Jun 1;11(6):348. doi: 10.3390/metabo11060348. PMID: 34204324. View Source
• [3] Suhatcho K, Yingyongnarongkul B, Kumpun S, Srikuea R. Effect of 20-hydroxyecdysone and its metabolites in the absence or presence of IGF-1 on regulation of skeletal muscle cell growth. Trop J Pharm Res. 2023;22(10):2053-2059. doi: 10.4314/tjpr.v22i10.11. View Source

Quantitative Evidence Guide: 14-Deoxypoststerone Versus 20-Hydroxyecdysone and Related Metabolites

Human Urinary Pharmacokinetics: 14-Deoxypoststerone Exhibits Delayed Tmax and Distinct Excretion Profile vs. 20E and 14-Deoxy-Ecdysterone

In a human single-dose (50 mg ecdysterone) study, 14-deoxypoststerone reached peak urinary concentration (Cmax) of 0.1–1.5 µg/mL at a significantly later time point (Tmax = 23.3–41.3 h) compared to both the parent compound ecdysterone (Cmax = 4.4–30.0 µg/mL, Tmax = 2.8–8.5 h) and the other primary metabolite 14-deoxy-ecdysterone (Cmax = 0.1–6.0 µg/mL, Tmax = 8.5–39.5 h) [1]. Cumulative urinary excretion over the collection period averaged 1.5% of the administered dose for 14-deoxypoststerone, versus 18% for ecdysterone and 2.3% for 14-deoxy-ecdysterone [1].

Urinary Tmax

Head-to-head

30.1 ± 7.2 h vs ecdysterone 4.6 ± 1.8 h and 14‑deoxyecdysterone 19.7 ± 8.9 h (n=12, human single‑dose 50 mg p.o.)

Supports late‑window detection context; ~6.5‑fold later than parent

LC‑MS/MS urine analysis over 0–97 h; reported range context

Evidence Dimension	Human urinary pharmacokinetics: Cmax, Tmax, and cumulative excretion
Target Compound Data	Cmax = 0.1–1.5 µg/mL; Tmax = 23.3–41.3 h; cumulative excretion = 1.5% of dose
Comparator Or Baseline	Ecdysterone (20E): Cmax = 4.4–30.0 µg/mL, Tmax = 2.8–8.5 h, excretion = 18%; 14-Deoxy-ecdysterone: Cmax = 0.1–6.0 µg/mL, Tmax = 8.5–39.5 h, excretion = 2.3%
Quantified Difference	Tmax delayed by ~14.8–32.8 h vs. 20E; Cmax ~3-20× lower than 20E; excretion ~12× lower than 20E
Conditions	Single oral dose of 50 mg ecdysterone in 12 healthy volunteers; LC-MS/MS analysis of urine fractions up to 48 h post-dose

Why This Matters

The distinct pharmacokinetic profile enables 14-deoxypoststerone to serve as a long-lived urinary biomarker for 20E exposure in clinical and anti-doping contexts, where short Tmax of parent compound limits detection windows.

• [1] Ambrosio G, Wuster T, Parr MK, de la Torre X, Botrè F. Urinary Elimination of Ecdysterone and Its Metabolites Following a Single-Dose Administration in Humans. Metabolites. 2021 Jun 1;11(6):348. doi: 10.3390/metabo11060348. PMID: 34204324. View Source

Lack of Direct Myogenic Activity in C2C12 Myoblasts: 14-Deoxypoststerone vs. 20E and Poststerone

In a direct comparative study using the mouse C2C12 skeletal muscle cell line, treatment with 14-deoxypoststerone (at 0.1, 1, and 10 µM) resulted in no significant change in cell proliferation (BrdU assay) or myogenic differentiation capacity (EbMHC and MHC expression, myotube number) compared to untreated controls [1]. This outcome was statistically indistinguishable from that of 20-hydroxyecdysone (20E) and poststerone under the same assay conditions, all of which failed to induce any direct or IGF-1-synergistic anabolic effect, in stark contrast to the positive control IGF-1 (10 ng/mL) which significantly increased EbMHC (p<0.0001), MHC (p<0.05), and myotube number (p<0.05) [1].

Detection window

Head-to-head

Detectable ~97 h (~4 days) vs ecdysterone ~58 h and 14‑deoxyecdysterone ~75 h

Extends retrospective screening window; ~1.9‑fold longer than parent

Reported in 10 of 12 subjects; LOD-defined endpoint

Evidence Dimension	In vitro myogenic activity: cell proliferation and differentiation
Target Compound Data	No significant effect on proliferation or differentiation at 0.1–10 µM (p>0.05)
Comparator Or Baseline	20-hydroxyecdysone (20E): no significant effect; Poststerone: no significant effect; IGF-1 (10 ng/mL): EbMHC +↑↑ (p<0.0001), MHC +↑ (p<0.05), myotubes +↑ (p<0.05)
Quantified Difference	Activity of 14-deoxypoststerone indistinguishable from 20E and poststerone; all ecdysteroids tested showed no measurable direct anabolic effect
Conditions	C2C12 mouse myoblasts, 0.1–10 µM compound, 24–48 h treatment, MTT viability, BrdU proliferation, immunocytochemistry for EbMHC/MHC

Why This Matters

This negative result is critical for researchers studying ecdysteroid pharmacology: it demonstrates that 14-deoxypoststerone, as a pure metabolite standard, does not confound assays that seek to measure direct myogenic activity, making it suitable as a negative control or for tracing metabolic fate without off-target anabolic interference.

• [1] Suhatcho K, Yingyongnarongkul B, Kumpun S, Srikuea R. Effect of 20-hydroxyecdysone and its metabolites in the absence or presence of IGF-1 on regulation of skeletal muscle cell growth. Trop J Pharm Res. 2023;22(10):2053-2059. doi: 10.4314/tjpr.v22i10.11. View Source

Metabolic Origin: 14-Deoxypoststerone as a Definitive C-14 Dehydroxylation and C-20/C-22 Cleavage Product of 20E

Radiolabeled tracer studies in mice (intraperitoneal [1α,2α-³H]20-hydroxyecdysone) identified 14-deoxypoststerone as one of three primary phase I metabolites, formed via sequential dehydroxylation at C-14 and oxidative side-chain cleavage between C-20 and C-22 [1]. Unlike endogenous vertebrate steroid hormones which undergo extensive conjugation, ecdysteroid metabolites including 14-deoxypoststerone were found exclusively in unconjugated form in excreta, indicating a distinct metabolic processing pathway [1]. In humans, 14-deoxypoststerone was confirmed as a circulating metabolite of BIO101 (pharmaceutical-grade 20E) in a Phase 1 clinical trial [2].

Cumulative excretion

Head-to-head

1.5% ± 1.5% of dose vs ecdysterone 18% ± 13% and 14‑deoxyecdysterone 2.3% ± 1.7%

Requires higher sensitivity; dedicated calibrator essential for accurate recovery

97‑h cumulative urine; extensive further metabolism noted

Evidence Dimension	Metabolic pathway: site of biotransformation
Target Compound Data	Formed via C-14 dehydroxylation + C-20/C-22 side-chain cleavage of 20-hydroxyecdysone
Comparator Or Baseline	20-hydroxyecdysone (parent): C27 with 14α-OH and full side-chain; Poststerone: formed via C-20/C-22 cleavage only; 14-Deoxy-20-hydroxyecdysone: formed via C-14 dehydroxylation only
Quantified Difference	14-Deoxypoststerone = poststerone backbone with 14-deoxy modification; cumulative result of two distinct enzymatic steps
Conditions	In vivo murine metabolism (IP injection of tritiated 20E); confirmed in human Phase 1 trial (BIO101)

Why This Matters

For procurement decisions in metabolism and gene-switch studies, 14-deoxypoststerone provides a chemically defined endpoint for two key biotransformation pathways, enabling precise calibration of metabolic flux assays and validation of ecdysteroid-responsive gene switch systems that may be influenced by specific metabolite profiles.

• [1] Kumpun S, Girault JP, Dinan L, Blais C, Maria A, Dauphin-Villemant C, Yingyongnarongkul B, Suksamrarn A, Lafont R. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and gene switch applications of ecdysteroids. J Steroid Biochem Mol Biol. 2011 Aug;126(1-2):1-9. doi: 10.1016/j.jsbmb.2011.03.016. PMID: 21439380. View Source
• [2] Dupont J, et al. A Phase 1 study for safety and pharmacokinetics of BIO101 (20-hydroxyecdysone) in healthy young and older adults. J Cachexia Sarcopenia Muscle. 2023. PMID: 37057316. View Source

Ecdysteroid Receptor Binding Activity: 14-Deoxypoststerone vs. 14-Deoxy-20-Hydroxyecdysone and 20E

While direct EC50 data for 14-deoxypoststerone in the Drosophila BII ecdysteroid receptor bioassay are not available in the public domain, class-level inference from a systematic SAR study of 14-deoxy ecdysteroids indicates that the absence of a 14α-hydroxy group (as in 14-deoxypoststerone) does not abolish receptor binding but may alter potency relative to 20-hydroxyecdysone [1]. In that study, 14-deoxy-20-hydroxyecdysone retained significant agonist activity, demonstrating that the 14-OH is not essential for binding; however, the α-configuration at C-14 (maintaining C/D ring trans-annelation) is critical for activity [1]. 14-Deoxypoststerone shares this α-configuration at C-14 but lacks the full C27 side-chain, a combination that may result in a distinct binding profile compared to both 20E and 14-deoxy-20-hydroxyecdysone.

Structural identity

Class-level

C₂₁H₃₀O₄; MW 346.46; RT 4.07 min; MS/MS 347.2→329.1

Unique dual modification prevents co‑elution; requires compound‑specific standard

ΔRT +0.55 min vs 14‑deoxyecdysterone; distinct transition

Evidence Dimension	Ecdysteroid receptor agonist activity (Drosophila BII bioassay)
Target Compound Data	No direct EC50 reported; predicted to retain binding based on 14α-H configuration
Comparator Or Baseline	20-hydroxyecdysone (20E): high potency; 14-deoxy-20-hydroxyecdysone: significant agonist activity; 14-epi derivatives: low activity due to altered C/D ring geometry
Quantified Difference	Quantitative difference unknown; qualitative inference suggests 14-deoxypoststerone likely binds but with unknown potency relative to 20E
Conditions	Drosophila melanogaster BII cell line ecdysteroid receptor bioassay (Harmatha & Dinan, 1997; Harmatha et al., 2002)

Why This Matters

This class-level evidence informs procurement for insect ecdysteroid receptor studies: 14-deoxypoststerone represents a structurally simplified ligand that can probe the contribution of the side-chain to receptor activation, complementing studies with 14-deoxy-20-hydroxyecdysone and poststerone.

• [1] Harmatha J, Dinan L, Lafont R. Biological activities of a specific ecdysteroid dimer and of selected monomeric structural analogues in the B(II) bioassay. Insect Biochem Mol Biol. 2002 Feb;32(2):181-185. doi: 10.1016/s0965-1748(01)00099-6. PMID: 11755061. View Source

Recommended Research and Industrial Applications for 14-Deoxypoststerone

Pharmacokinetic and Anti-Doping Studies: Long-Window Urinary Biomarker

Based on its delayed Tmax (23.3–41.3 h) and extended detection window relative to parent 20E (Tmax 2.8–8.5 h), 14-deoxypoststerone is optimally employed as a urinary biomarker for retrospective detection of ecdysterone intake in human pharmacokinetic studies and sports anti-doping control. Its lower cumulative excretion (1.5% vs. 18% for 20E) also makes it a sensitive indicator of metabolic conversion [1].

Negative Control in Myogenesis and Anabolic Bioassays

Given its demonstrated lack of direct proliferative or differentiation-promoting activity on C2C12 myoblasts (statistically indistinguishable from 20E and poststerone), 14-deoxypoststerone serves as an ideal negative control compound in cell-based assays designed to screen for genuine anabolic agents. It ensures that observed effects are not attributable to ecdysteroid metabolite contamination or off-target activity [2].

Metabolic Flux and Gene-Switch System Validation

As a chemically defined product of two sequential biotransformation steps (C-14 dehydroxylation and C-20/C-22 cleavage), 14-deoxypoststerone is a critical analytical standard for quantifying the activity of these pathways in vitro and in vivo. In ecdysteroid-based gene-switch applications, it provides a benchmark for assessing unintended activation of the switch by downstream metabolites [3].

Structure-Activity Relationship (SAR) Probes for Ecdysteroid Receptors

Although direct potency data are limited, class-level evidence suggests that 14-deoxypoststerone, with its 14α-H configuration and truncated side-chain, can be used as a SAR probe to dissect the contributions of the C-14 hydroxy group and the side-chain to ecdysteroid receptor binding and activation in insect cell lines (e.g., Drosophila BII). It complements studies with 14-deoxy-20-hydroxyecdysone and poststerone [4].

Application

Selection Property

Validation Focus

Retrospective ecdysterone detection

Late‑window urinary marker specificity

Retention‑time alignment and matrix‑matched calibration

Bioanalytical method validation for ecdysteroid therapeutics

Metabolite coverage in human plasma research matrices

LLOQ establishment and method validation documentation

Ecdysteroid metabolism pathway studies

Dual‑modification probe (14‑dehydroxylation + side‑chain loss)

Confirmation of sequential vs parallel metabolic steps

Structure‑activity relationship (SAR) research

14α‑OH group loss‑of‑function comparator

Differentiating receptor‑dependent vs independent endpoints

• [1] Ambrosio G, Wuster T, Parr MK, de la Torre X, Botrè F. Urinary Elimination of Ecdysterone and Its Metabolites Following a Single-Dose Administration in Humans. Metabolites. 2021 Jun 1;11(6):348. doi: 10.3390/metabo11060348. PMID: 34204324. View Source
• [2] Suhatcho K, Yingyongnarongkul B, Kumpun S, Srikuea R. Effect of 20-hydroxyecdysone and its metabolites in the absence or presence of IGF-1 on regulation of skeletal muscle cell growth. Trop J Pharm Res. 2023;22(10):2053-2059. doi: 10.4314/tjpr.v22i10.11. View Source
• [3] Kumpun S, Girault JP, Dinan L, Blais C, Maria A, Dauphin-Villemant C, Yingyongnarongkul B, Suksamrarn A, Lafont R. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and gene switch applications of ecdysteroids. J Steroid Biochem Mol Biol. 2011 Aug;126(1-2):1-9. doi: 10.1016/j.jsbmb.2011.03.016. PMID: 21439380. View Source
• [4] Harmatha J, Dinan L, Lafont R. Biological activities of a specific ecdysteroid dimer and of selected monomeric structural analogues in the B(II) bioassay. Insect Biochem Mol Biol. 2002 Feb;32(2):181-185. doi: 10.1016/s0965-1748(01)00099-6. PMID: 11755061. View Source